Cas no 220228-03-5 (2-(3,4,5-trifluorophenyl)acetonitrile)

• Product Name: 2-(3,4,5-trifluorophenyl)acetonitrile
• CAS No: 220228-03-5
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD00083531
• CID: 67018
• PubChem ID: 2777959
• Update Time: 2025-11-02

2-(3,4,5-trifluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4,5-(trifluorophenyl)acetonitrile
• 3,4,5-Trifluorophenyl acetonitrile
• 3,4,5-Trifluorobenzyl Cyanide
• 2-(3,4,5-trifluorophenyl)acetonitrile
• 2-(3,4,5-trifluorophenyl)ethanenitrile
• 3,4,5-Trifluorophenylacetonitrile
• AK156133
• 3,4,5-trifluorobenzyl
• PC7818O
• SBB088474
• (3,4,5-trifluorophenyl)acetonitrile
• TD1117
• 7510AD
• 3,4,5 - Trifluorophenylacetonitrile
• FCH919206
• Benzeneacetonitrile,3,4,5
• DS-8754
• FT-0614150
• AC-28603
• 220228-03-5
• MFCD00083531
• SCHEMBL1039622
• CS-W017660
• SY062506
• A815841
• AKOS005257817
• DTXSID40380732
• EN300-1838112
• benzeneacetonitrile, 3,4,5-trifluoro-

• MDL： MFCD00083531
• Inchi： 1S/C8H4F3N/c9-6-3-5(1-2-12)4-7(10)8(6)11/h3-4H,1H2
• InChI Key： TVSLNRQODQRVJZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(CC#N)C=1)F)F

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Almond shaped white solid
• Density: 1.334
• Melting Point: 30-32°C
• Boiling Point: 214.1±35.0 °C at 760 mmHg
• Flash Point: 83.3±25.9 °C
• Refractive Index: 1.468
• PSA: 23.79000
• LogP: 2.16998
• Solubility: Insoluble in water

2-(3,4,5-trifluorophenyl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(3,4,5-trifluorophenyl)acetonitrile

Comprehensive Overview of 2-(3,4,5-Trifluorophenyl)acetonitrile (CAS No. 220228-03-5)

2-(3,4,5-Trifluorophenyl)acetonitrile (CAS No. 220228-03-5) is a fluorinated organic compound widely used in pharmaceutical and agrochemical research. With the increasing demand for fluorinated building blocks in drug discovery, this compound has gained significant attention due to its unique chemical properties. Researchers often search for "2-(3,4,5-trifluorophenyl)acetonitrile synthesis" or "CAS 220228-03-5 applications," highlighting its importance in modern chemistry.

The molecular structure of 2-(3,4,5-trifluorophenyl)acetonitrile features a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions, along with an acetonitrile group. This configuration enhances its reactivity, making it valuable for constructing complex molecules. Many scientists inquire about "fluorinated phenylacetonitrile derivatives" or "how to purify 2-(3,4,5-trifluorophenyl)acetonitrile," reflecting its role in synthetic chemistry.

In pharmaceutical applications, 2-(3,4,5-trifluorophenyl)acetonitrile serves as a key intermediate for developing bioactive compounds. Its fluorinated aromatic core improves metabolic stability and binding affinity, addressing common queries like "fluorine in drug design" and "best fluorinated intermediates for medicinal chemistry." The compound's versatility also extends to materials science, where researchers explore its potential in advanced polymers and electronic materials.

The synthesis of 2-(3,4,5-trifluorophenyl)acetonitrile typically involves halogenation and cyanation reactions, topics frequently searched as "preparation of trifluorophenylacetonitrile." Recent advancements in green chemistry have spurred interest in "eco-friendly synthesis of fluorinated nitriles," aligning with global sustainability trends. Proper handling and storage are essential, as users often seek "safety data for CAS 220228-03-5."

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In conclusion, 2-(3,4,5-trifluorophenyl)acetonitrile (CAS No. 220228-03-5) is a pivotal compound in modern chemical research. Its fluorinated structure and functional group diversity cater to diverse industrial needs, from pharmaceuticals to advanced materials. By addressing popular search terms like "uses of trifluorophenylacetonitrile" and "chemical properties of 220228-03-5," this overview provides valuable insights for researchers and industry professionals alike.